Cas no 21175-64-4 (Benzyl-a,a-d2 Alcohol)

• Product Name: Benzyl-a,a-d2 Alcohol
• CAS No: 21175-64-4
• MF: C₇H₈O
• MW: 110.150145530701
• MDL: MFCD00084124
• CID: 253727
• PubChem ID: 12203065
• Update Time: 2025-11-02

Benzyl-a,a-d2 Alcohol Chemical and Physical Properties

Names and Identifiers

• Benzenemethan-d2-ol
• Benzyl alcohol-alpha,alpha-d2
• dideuterio(phenyl)methanol
• DTXSID40480286
• SCHEMBL1331213
• Benzyl alcohol-alpha,alpha-d2, 98 atom % D
• AT24168
• 21175-64-4
• CS-0527157
• phenylmethan-d2-ol
• phenyl(?H?)methanol
• HY-W450789S
• dideutero(phenyl)methanol
• Benzyl alcohol- alpha , alpha -d2
• J-013903
• Benzyl-?,?-d2 Alcohol
• Phenyl(2H2)methanol
• BENZYL-ALPHA,ALPHA-D2 ALCOHOL
• Benzyl-a,a-d2 alcohol (6CI, 7CI, 8CI); 1,1-d2-Phenylmethanol; [a,a-2H2]Benzyl alcohol; Benzenemethanol-a,a-d2; a,a-Dideuteriobenzyl alcohol
• DA-56800
• Benzyl-a,a-d2 Alcohol

• MDL： MFCD00084124
• Inchi： 1S/C7H8O/c8-6-7-4-2-1-3-5-7/h1-5,8H,6H2/i6D2
• InChI Key： WVDDGKGOMKODPV-NCYHJHSESA-N
• SMILES： OC([2H])([2H])C1C=CC=CC=1

Computed Properties

• Exact Mass: 110.070068366g/mol
• Monoisotopic Mass: 110.070068366g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 55.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: solid
• Density: 1.065 g/mL at 25 °C
• Melting Point: -16--13 °C(lit.)
• Boiling Point: 203-205 °C(lit.)
• Flash Point: 101 °C
• Refractive Index: n20/D 1.5388(lit.)
• PSA: 20.23000
• LogP: 1.17890
• Solubility: Not determined

Benzyl-a,a-d2 Alcohol Security Information

• Hazardous Material transportation number：UN 3334
• Hazard Category Code： 20/22
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on Benzyl-a,a-d2 Alcohol

Benzyl-α,α-d2 Alcohol (CAS No. 21175-64-4): A Comprehensive Guide to Its Properties and Applications

Benzyl-α,α-d2 Alcohol (CAS No. 21175-64-4) is a deuterated derivative of benzyl alcohol, a versatile compound widely used in pharmaceuticals, fragrances, and research. This deuterated form, where two hydrogen atoms are replaced with deuterium at the alpha position, offers unique advantages in NMR spectroscopy, isotope labeling studies, and metabolic research. The growing demand for deuterated compounds in scientific research has made Benzyl-α,α-d2 Alcohol a valuable tool for chemists and biologists alike.

The molecular structure of Benzyl-α,α-d2 Alcohol (C₇H₆D₂O) features a benzene ring attached to a hydroxymethyl group, with deuterium atoms specifically positioned at the alpha carbon. This precise deuteration makes it particularly useful in mechanistic studies and kinetic isotope effect investigations. Researchers often search for "deuterated benzyl alcohol uses" or "CAS 21175-64-4 applications" when exploring its potential in their work.

In the pharmaceutical industry, Benzyl-α,α-d2 Alcohol serves as an important intermediate in the synthesis of deuterated drug molecules. The trend toward deuterated pharmaceuticals has gained significant momentum in recent years, with many researchers investigating "how does deuteration affect drug metabolism" and "benefits of deuterium in medicinal chemistry". This compound's stability and well-characterized properties make it ideal for such applications.

The fragrance industry also benefits from Benzyl-α,α-d2 Alcohol, where it's used in isotope-labeled fragrance analysis. Perfume chemists frequently study "stable isotope ratio analysis in fragrances" to authenticate products and understand scent composition. The deuterium labeling in this compound provides a distinct signature for such analytical techniques.

From a synthetic chemistry perspective, Benzyl-α,α-d2 Alcohol offers researchers a way to track reaction pathways. Common search queries like "deuterium labeling in organic synthesis" and "tracing reaction mechanisms with deuterium" reflect the scientific community's interest in these applications. The compound's relatively simple structure and commercial availability make it accessible for various isotope labeling experiments.

Quality control of Benzyl-α,α-d2 Alcohol typically involves GC-MS analysis and NMR spectroscopy to verify deuteration levels and purity. Analytical chemists often search for "how to analyze deuterated compounds" or "NMR standards for deuterium labeling" when working with such materials. The compound's well-defined spectral characteristics make it particularly useful as a reference material.

The market for deuterated chemicals like Benzyl-α,α-d2 Alcohol has seen steady growth, driven by increasing demand in pharmaceutical research and analytical applications. Industry reports on "deuterated compound market trends" highlight this expansion, with particular interest in compounds that serve multiple research purposes. The versatility of Benzyl-α,α-d2 Alcohol positions it well within this growing market segment.

Storage and handling of Benzyl-α,α-d2 Alcohol require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper storage in air-tight containers away from strong oxidizers is recommended to maintain its stability and isotopic purity over time. Researchers often inquire about "best practices for storing deuterated compounds" to ensure material integrity.

Future applications of Benzyl-α,α-d2 Alcohol may expand into new areas of materials science and catalysis research. Emerging search trends like "deuterium effects on material properties" and "isotope effects in catalytic systems" suggest growing interest in these directions. The compound's well-characterized behavior makes it an excellent candidate for such exploratory studies.

For researchers sourcing Benzyl-α,α-d2 Alcohol, important considerations include deuteration level, chemical purity, and supplier reliability. Common purchasing-related searches include "where to buy CAS 21175-64-4" and "specifications for deuterated benzyl alcohol". Reputable suppliers typically provide detailed certificates of analysis to verify these parameters.

In conclusion, Benzyl-α,α-d2 Alcohol (CAS No. 21175-64-4) represents a valuable tool across multiple scientific disciplines. Its applications in pharmaceutical research, fragrance analysis, and mechanistic studies continue to grow, supported by the broader trend toward isotope-labeled compounds in research and industry. As analytical techniques become more sophisticated and the demand for deuterated materials increases, this compound's importance is likely to expand further.